Cas no 1142201-89-5 (2-Bromo-4-isopropoxy-5-methoxybenzoic acid)

2-Bromo-4-isopropoxy-5-methoxybenzoic acid is a substituted benzoic acid derivative featuring bromo, isopropoxy, and methoxy functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic frameworks. The presence of both electron-donating (isopropoxy, methoxy) and electron-withdrawing (bromo, carboxyl) groups allows for versatile functionalization. Its crystalline solid form ensures stability under standard conditions, while its moderate solubility in organic solvents aids in purification and handling. This compound is valued for its role in developing bioactive molecules and fine chemicals.
2-Bromo-4-isopropoxy-5-methoxybenzoic acid structure
1142201-89-5 structure
Product Name:2-Bromo-4-isopropoxy-5-methoxybenzoic acid
CAS No:1142201-89-5
MF:C11H13BrO4
MW:289.122523069382
MDL:MFCD12028117
CID:4681054
Update Time:2025-05-21

2-Bromo-4-isopropoxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-isopropoxy-5-methoxybenzoic acid
    • 2-bromo-5-methoxy-4-(propan-2-yloxy)benzoic acid
    • STK505682
    • BBL018049
    • T2398
    • 2-Bromo-4-isopropoxy-5-methoxybenzoic acid
    • MDL: MFCD12028117
    • Inchi: 1S/C11H13BrO4/c1-6(2)16-10-5-8(12)7(11(13)14)4-9(10)15-3/h4-6H,1-3H3,(H,13,14)
    • InChI Key: JKHMLZVDLVTXHO-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CC(=C(C=1)OC(C)C)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Topological Polar Surface Area: 55.8

2-Bromo-4-isopropoxy-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
040043-500mg
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5
500mg
$126.00 2023-09-11
TRC
B023065-250mg
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid
1142201-89-5
250mg
$ 185.00 2022-06-07
TRC
B023065-500mg
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid
1142201-89-5
500mg
$ 300.00 2022-06-07
TRC
B023065-1000mg
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid
1142201-89-5
1g
$ 480.00 2022-06-07
A2B Chem LLC
AI09538-500mg
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5 >95%
500mg
$412.00 2024-04-20
A2B Chem LLC
AI09538-1g
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5 >95%
1g
$439.00 2024-04-20
A2B Chem LLC
AI09538-5g
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5 >95%
5g
$787.00 2024-04-20
A2B Chem LLC
AI09538-10g
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5 >95%
10g
$1134.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1298189-1g
2-Bromo-4-isopropoxy-5-methoxybenzoic acid
1142201-89-5 97%
1g
¥1592.00 2024-08-09

Additional information on 2-Bromo-4-isopropoxy-5-methoxybenzoic acid

Recent Advances in the Application of 2-Bromo-4-isopropoxy-5-methoxybenzoic Acid (CAS: 1142201-89-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-Bromo-4-isopropoxy-5-methoxybenzoic acid (CAS: 1142201-89-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its bromo and alkoxy substituents, has emerged as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors of the MDM2-p53 interaction, a critical pathway in cancer therapeutics. The study reported a 40% improvement in binding affinity compared to previous analogs, underscoring the compound's potential in drug discovery.

Another significant application of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid was reported in a 2024 Nature Communications paper, where it served as a precursor for the development of novel anti-inflammatory agents. The research team utilized the compound's reactive bromo group to introduce diverse pharmacophores, resulting in a series of derivatives with potent COX-2 inhibitory activity. The lead compound from this series exhibited a 10-fold selectivity for COX-2 over COX-1, suggesting potential as a next-generation NSAID with reduced gastrointestinal side effects.

From a synthetic chemistry perspective, recent advances in transition-metal-catalyzed cross-coupling reactions have expanded the utility of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid. A 2023 study in Organic Letters demonstrated its effective use in palladium-catalyzed Suzuki-Miyaura couplings, enabling the rapid construction of complex biaryl systems. The isopropoxy and methoxy groups were found to enhance the stability of the intermediate palladium complex, leading to higher yields (85-92%) compared to similar substrates lacking these substituents.

In the realm of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the incorporation of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid into novel quorum sensing inhibitors. The resulting compounds showed promising activity against Pseudomonas aeruginosa biofilms, with minimum biofilm eradication concentrations (MBECs) as low as 8 μg/mL. This represents a significant improvement over existing anti-biofilm agents and suggests potential applications in combating antibiotic-resistant infections.

Looking forward, the unique properties of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid continue to inspire innovative applications in drug discovery. Current research efforts are exploring its use in PROTAC (PROteolysis TArgeting Chimera) design, where its aromatic core and functional handles make it an attractive linker component. Preliminary results from unpublished studies suggest that derivatives of this compound can effectively bridge E3 ligase binders and target protein ligands, opening new avenues for targeted protein degradation therapies.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.